Cas no 1105223-17-3 ((2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide)
(2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide
- AKOS024506871
- SR-01000922302-1
- VU0641945-1
- 1105223-17-3
- F5324-0053
- (E)-N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)-3-(thiophen-2-yl)acrylamide
- (E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-thiophen-2-ylprop-2-enamide
- (2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide
- SR-01000922302
-
- Inchi: 1S/C19H20N4OS2/c1-22-8-10-23(11-9-22)19-21-16-6-4-14(13-17(16)26-19)20-18(24)7-5-15-3-2-12-25-15/h2-7,12-13H,8-11H2,1H3,(H,20,24)/b7-5+
- InChI Key: RDMAZYVCASLDGZ-FNORWQNLSA-N
- SMILES: S1C2C=C(C=CC=2N=C1N1CCN(C)CC1)NC(/C=C/C1=CC=CS1)=O
Computed Properties
- Exact Mass: 384.10785362g/mol
- Monoisotopic Mass: 384.10785362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
(2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5324-0053-2μmol |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-5μmol |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-10μmol |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-20μmol |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-1mg |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-2mg |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-3mg |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-4mg |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-5mg |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5324-0053-10mg |
(2E)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-3-(thiophen-2-yl)prop-2-enamide |
1105223-17-3 | 10mg |
$79.0 | 2023-09-10 |
(2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide
Comprehensive Overview of (2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1105223-17-3)
The compound (2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1105223-17-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzothiazole core, 4-methylpiperazine moiety, and thiophene-based acrylamide side chain makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.
In recent years, the search for novel small-molecule modulators has intensified, with CAS No. 1105223-17-3 emerging as a subject of multiple preclinical studies. Its benzothiazole scaffold is known to exhibit diverse biological activities, including antimicrobial and antitumor properties. The incorporation of the 4-methylpiperazine group enhances solubility and bioavailability, addressing a common challenge in drug development. Meanwhile, the thiophene ring contributes to its electronic properties, which are critical for binding affinity. These features align with current trends in structure-activity relationship (SAR) optimization, a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms.
One of the most frequently asked questions about (2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide revolves around its synthetic accessibility. The compound can be synthesized via a multi-step process involving palladium-catalyzed cross-coupling reactions and amide bond formation. This methodology is consistent with modern green chemistry principles, another trending topic in scientific communities. Researchers are also exploring computational approaches, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, to predict its interactions with biological targets—a strategy highly relevant to AI-augmented research workflows.
From a commercial perspective, CAS No. 1105223-17-3 is often referenced in patents related to kinase inhibition and signal transduction modulation. These areas are of immense interest due to their implications in treating resistant cancers and autoimmune disorders. The compound’s prop-2-enamide linker is particularly noteworthy, as it mimics natural substrates, enabling selective target engagement. Such specificity is a key focus in precision medicine, a field dominating healthcare discussions today.
In summary, (2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide represents a convergence of innovative chemical design and therapeutic potential. Its study addresses pressing questions in drug discovery, from synthetic routes to mechanistic insights, while aligning with broader industry shifts toward computational chemistry and personalized therapeutics. As research progresses, this compound may well become a cornerstone in next-generation pharmacotherapies.
1105223-17-3 ((2E)-N-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl-3-(thiophen-2-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)